Cas no 112827-99-3 (24R-Calcipotriol)

24R-Calcipotriol Properties

Names and Identifiers

• 24R-Calcipotriol
• IMpurity D of Calcipotriol
• (24R)-Calcipotriene
• 20(R)-(3'(R)-cyclopropyl-3'-hydroxyprop-1'(E)-enyl)-1(S),3(R)-dihydroxy-9,10-secopregna-5(Z),7(E),10(19)-triene
• PRI 2202
• (1alpha,3beta,5Z,7E,22E,24R)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1,3,24-triol
• Calcipotriol impurity D
• Calcipotriol EP Impurity D
• Impurity D of Calcipotriol (PRI 2202)
• Calcipotriol EP Impurity D: 24-epi-calcipotriol
• 5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4R)-4-Cyclopropyl-4-hydroxy-1-methyl-2-buten-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-1,3-cyclohexanediol
• +Expand

• InChIKey： LWQQLNNNIPYSNX-CIJZWTHJSA-N
• Inchi： InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10-/t17-,22-,23-,24+,25+,26+,27-/m1/s1
• SMILES： O[C@H]1C[C@H](O)C(/C(C1)=C\C=C2[C@]3([H])CC[C@H]([C@H](C)/C=C/[C@@H](C4CC4)O)[C@@]3(C)CCC\2)=C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Heavy Atom Count: 30

Experimental Properties

• Solubility: Insuluble (7.8E-4 g/L) (25 ºC),
• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),